N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C19H13N3O3S2/c23-18(12-1-3-13-17(8-12)27-10-20-13)22-19-21-14(9-26-19)11-2-4-15-16(7-11)25-6-5-24-15/h1-4,7-10H,5-6H2,(H,21,22,23)
• InChI Key: CBCRNBSXMCAQAC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=CSC(=N3)NC(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C19H13N3O3S2
• Molecular Weight: 395.5 g/mol
• CAS No.: 849116-90-1

Description

N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide is a useful research compound. Its molecular formula is C19H13N3O3S2 and its molecular weight is 395.45. The purity is usually 95%.
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Scientific Research Applications

Diuretic Activity

The compound, part of the biphenyl benzothiazole-2-carboxamide derivatives family, was synthesized and showed promising results in in vivo diuretic activity. N-(1,3-benzothiazol-2-yl)-1,1'-biphenyl-4-carboxamide, a related compound, demonstrated significant potential as a diuretic agent (Yar & Ansari, 2009).

Antimicrobial Properties

A series of N-[2-phenyl-4-oxo-1,3-thiazolidin-3-yl]-1,2-benzothiazole-3-carboxamides/acetamides demonstrated potent antimicrobial activity against various bacterial and fungal species, suggesting the potential of these compounds in treating infections. Compound 4d, in particular, showed remarkable antimicrobial efficacy (Incerti et al., 2017).

Insecticidal Activity

In a study exploring insecticidal properties, benzoheterocyclic analogues of N'-benzoyl-N-(tert-butyl)benzohydrazide were synthesized. These compounds, including ones with benzodioxole and dihydrobenzodioxine structures, exhibited significant insecticidal activity, outperforming some commercial insecticides (Sawada et al., 2003).

Synthesis and Reactivity

The compound N-(1,3-benzothiazol-6-yl)furan-2-carboxamide and its derivatives were synthesized and subjected to various electrophilic substitution reactions. This study highlighted the compound's reactivity and potential for further chemical modifications (Aleksandrov et al., 2021).

Antibacterial and Antifungal Agents

A novel class of 3-(4-substituted benzylideneamino)-N-(6-substituted-1,3-benzo[d]thiazol-2-yl)-4,5-dihydro-5-oxo-pyrazole-1-carboxamide compounds exhibited promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis. These compounds demonstrated antibacterial effects at non-cytotoxic concentrations, suggesting their potential as therapeutic agents (Palkar et al., 2017).

Future Directions

The future directions for research on this compound could include further exploration of its potential therapeutic effects, particularly in relation to Alzheimer’s disease. Additionally, more detailed studies could be conducted to fully understand its mechanism of action and to evaluate its safety and efficacy in clinical settings.

Mechanism of Action

Target of Action

Compounds with a benzodioxin structure, like “N-[4-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3-thiazol-2-yl]-1,3-benzothiazole-6-carboxamide”, often target enzymes or receptors in the body due to their ability to form stable interactions .

Mode of Action

The compound might interact with its target through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and ionic interactions. The benzodioxin and benzothiazole moieties in the compound could potentially interact with different parts of the target, leading to changes in the target’s activity .

Biochemical Pathways

The compound could potentially affect various biochemical pathways depending on its specific target. For example, if it targets an enzyme involved in a specific metabolic pathway, it could alter the production of certain metabolites .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on various factors such as its chemical structure, solubility, stability, and the presence of functional groups. For example, the benzodioxin moiety might influence the compound’s absorption and distribution .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its specific target and mode of action. For example, if it inhibits an enzyme, it could lead to decreased production of a specific metabolite, which could have various downstream effects .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For example, certain conditions might enhance or inhibit the compound’s interaction with its target .